5-(aminomethyl)-N-methylfuran-2-carboxamide hydrochloride
Description
Safety and Hazards
5-(aminomethyl)-N-methylfuran-2-carboxamide hydrochloride may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
Similar compounds such as aminolevulinic acid (ala) are known to be involved in the porphyrin synthesis pathway, which leads to heme in mammals .
Mode of Action
Compounds like ala are used in photodynamic detection and surgery of cancer . They are precursors of photosensitizers and are predicted to be able to penetrate tumor cell membranes .
Biochemical Pathways
Ala, a similar compound, is the first compound in the porphyrin synthesis pathway . This pathway leads to the production of heme in mammals and chlorophyll in plants .
Result of Action
Ala and its derivatives can be used to visualize bladder cancer by fluorescence imaging . They are also being studied for photodynamic therapy (PDT) in a number of types of cancer .
Action Environment
Ala, a similar compound, is an endogenous substance that is non-toxic to humans and animals and is easily degraded in the environment without residues .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(aminomethyl)-N-methylfuran-2-carboxamide hydrochloride involves the reaction of furfurylamine with N-methylmaleimide followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "Furfurylamine", "N-methylmaleimide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Furfurylamine is reacted with N-methylmaleimide in the presence of a suitable solvent and a catalyst to form the intermediate product.", "Step 2: The intermediate product is then hydrolyzed using a strong acid to form the carboxylic acid derivative.", "Step 3: The carboxylic acid derivative is then reacted with hydrochloric acid to form the final product, 5-(aminomethyl)-N-methylfuran-2-carboxamide hydrochloride." ] } | |
CAS No. |
1269053-73-7 |
Molecular Formula |
C7H11ClN2O2 |
Molecular Weight |
190.6 |
Purity |
0 |
Origin of Product |
United States |
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